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Compound of Interest

Compound Name: 4-Bromo-2,6-diethylaniline

Cat. No.: B1268459 Get Quote

An In-depth Technical Guide to 4-Bromo-2,6-
diethylaniline
This technical guide provides a comprehensive overview of the core physical and chemical

properties, experimental protocols, and applications of 4-Bromo-2,6-diethylaniline. The

information is tailored for researchers, scientists, and professionals engaged in drug

development and organic synthesis.

Core Properties of 4-Bromo-2,6-diethylaniline
4-Bromo-2,6-diethylaniline is a substituted aniline derivative with significant applications as

an intermediate in organic synthesis, particularly in the development of pharmaceuticals. Its

chemical structure features a bromine atom at the para-position and two ethyl groups at the

ortho-positions relative to the amino group on the benzene ring.

Physical and Chemical Properties
The key physical and chemical properties of 4-Bromo-2,6-diethylaniline are summarized in

the table below for easy reference.
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Property Value

CAS Number 56746-19-1[1][2][3]

IUPAC Name 4-Bromo-2,6-diethylaniline

Synonyms 2,6-Diethyl-4-bromoaniline[1][2]

Molecular Formula C₁₀H₁₄BrN[1][3]

Molecular Weight 228.13 g/mol [1][3]

Appearance Light yellow to brown clear liquid[1][2]

Boiling Point 134 °C at 3 mmHg[1][4]

Density 1.33 g/cm³[4]

Refractive Index 1.58[1]

Solubility Slightly soluble in Chloroform and Methanol[4]

Purity >98.0% (GC)[1][2]

Spectral Data
The following table summarizes the ¹H NMR spectral data for 4-Bromo-2,6-diethylaniline.

Parameter Value

Solvent CDCl₃[5]

Reference TMS[5]

Temperature 297K[5]

Chemical Shift (ppm) 7.048 (A), 3.58 (B), 2.448 (C), 1.219 (D)[6]

Experimental Protocols
Synthesis of 4-Bromo-2,6-diethylaniline
A common method for the synthesis of 4-bromoanilines is through the electrophilic bromination

of the corresponding aniline. The following protocol is a representative procedure for the
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synthesis of 4-bromo-2,6-dialkylanilines.

Workflow for the Synthesis of 4-Bromo-2,6-diethylaniline

Reaction Setup

Bromination

Work-up and Isolation

Purification

Dissolve 2,6-diethylaniline in a suitable solvent

Add excess hydrochloric acid to form the anilinium salt

Cool the reaction mixture to 0 °C in an ice bath

Slowly add liquid bromine or bromine vapor

Allow the reaction to proceed at room temperature

Monitor reaction progress using TLC

Observe for the formation of a precipitate

Filter the solid product

Neutralize with a saturated sodium carbonate solution

Extract the product with an organic solvent (e.g., petroleum ether)

Dry the organic phase with sodium sulfate

Concentrate the solution under vacuum

Induce crystallization by cooling

Obtain pure 4-Bromo-2,6-diethylaniline
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Caption: A logical workflow for the synthesis of 4-Bromo-2,6-diethylaniline.

Methodology:

Salt Formation: 2,6-diethylaniline is dissolved in an aqueous medium, and excess

hydrochloric acid is added to protonate the amino group, forming the anilinium salt. This step

is crucial for directing the bromination to the para position.[7]

Cooling: The reaction mixture is cooled to 0 °C using an ice bath to control the exothermic

reaction.[7]

Bromination: Liquid bromine or bromine vapor is added slowly to the cooled solution over a

period of time (e.g., 2 hours).[7] The reaction progress is monitored by thin-layer

chromatography (TLC).[7]

Work-up: Upon completion, a precipitate is typically formed. The solid is filtered and then

neutralized with a saturated aqueous solution of sodium carbonate to deprotonate the

anilinium salt and liberate the free amine.[7]

Extraction and Purification: The product is extracted into an organic solvent like petroleum

ether. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated

under reduced pressure. The crude product can be further purified by recrystallization, often

by cooling a hot saturated solution to a low temperature (e.g., -10 °C) for an extended period

(e.g., 12 hours) to yield pure crystals.[7]

Chemical Reactivity and Stability
Chemical Structure and Reactivity

Caption: Chemical structure and key reactive sites of 4-Bromo-2,6-diethylaniline.

4-Bromo-2,6-diethylaniline exhibits reactivity characteristic of substituted anilines. The amino

group is nucleophilic and can participate in reactions such as acylation and alkylation. The

aromatic ring can undergo further electrophilic substitution, although the existing substituents

will influence the position of the incoming electrophile. The bromine atom can be displaced
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through nucleophilic aromatic substitution under certain conditions or participate in cross-

coupling reactions.

The compound is noted to be sensitive to light, air, and heat, and it is recommended to be

stored under an inert gas atmosphere and refrigerated (0-10°C) for long-term stability.[1]

Applications in Drug Discovery
A significant application of 4-Bromo-2,6-diethylaniline is in the synthesis of substituted

indazole and benzoxazolone amino acids. These synthesized compounds serve as surrogates

for D-tyrosine in the development of highly potent antagonists for the Calcitonin Gene-Related

Peptide (CGRP) receptor.[8] CGRP receptor antagonists are a class of drugs used in the

treatment of migraines.

Simplified CGRP Receptor Antagonism Pathway
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Caption: Simplified pathway showing CGRP receptor antagonism.

Safety Information
4-Bromo-2,6-diethylaniline is harmful if swallowed, in contact with skin, or if inhaled.[2] It

causes skin and serious eye irritation.[1] It is crucial to handle this chemical with appropriate

personal protective equipment (PPE), including gloves, protective clothing, and eye/face
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protection.[1][2] Work should be conducted in a well-ventilated area, and exposure to dust,

fumes, gas, mist, vapors, or spray should be avoided.[1] In case of contact or inhalation, it is

advised to seek medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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